1,2-Dichlorotetradecane

• CAS No.: 701920-83-4
• Molecular Formula: C14H28Cl2
• Molecular Weight: 267.3 g/mol
• IUPAC Name: 1,2-dichlorotetradecane
• InChI: InChI=1S/C14H28Cl2/c1-2-3-4-5-6-7-8-9-10-11-12-14(16)13-15/h14H,2-13H2,1H3
• InChI Key: CGXFALGVCXKYEY-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC(CCl)Cl

Description

1,2-Dichlorotetradecane (C₁₄H₂₈Cl₂) is a chlorinated alkane featuring a 14-carbon backbone with chlorine atoms substituted at the first and second positions. Chlorinated alkanes are widely used in industrial applications, including solvents, plasticizers, and intermediates in organic synthesis. Their environmental persistence and toxicity profiles depend on factors such as chain length, chlorine substitution patterns, and physicochemical properties .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key properties of 1,2-dichlorotetradecane and selected analogs:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Water Solubility (mg/L)	Log P (Octanol-Water)
1,2-Dichlorotetradecane	C₁₄H₂₈Cl₂	283.28	~300 (estimated)	<1 (estimated)	~6.5 (estimated)
1,2-Dichloroethane	C₂H₄Cl₂	98.96	83.5	8,690	1.48
1,1,1,3-Tetrachlorotetradecane	C₁₄H₂₆Cl₄	356.18	>300	Insoluble	~8.0
1,2-Dichlorobutane	C₄H₈Cl₂	127.01	123–124	1,500	2.18

Key Observations :

• Chain Length Effects: Longer carbon chains (e.g., 1,2-dichlorotetradecane) reduce water solubility and increase lipophilicity (log P) compared to shorter-chain analogs like 1,2-dichloroethane.
• Chlorine Substitution : 1,1,1,3-Tetrachlorotetradecane, with four chlorine atoms, exhibits even lower solubility and higher log P than 1,2-dichlorotetradecane, suggesting greater environmental persistence .
• Boiling Points : Longer chains and higher chlorine content elevate boiling points, making these compounds less volatile.

Environmental Behavior and Degradation

• Microbial Dechlorination : Studies on 1,2-dichloroethane (1,2-DCA) demonstrate that vicinal (adjacent) chlorine substitution facilitates microbial dehalogenation, albeit at slower rates compared to less substituted compounds. For example, Dehalococcoides spp. preferentially degrade 1,2-DCA under anaerobic conditions . However, longer-chain analogs like 1,2-dichlorotetradecane are likely more resistant to degradation due to steric hindrance and reduced bioavailability .
• Persistence : The estimated half-life of 1,2-dichlorotetradecane in soil and water may exceed that of 1,2-DCA (days to weeks) due to its hydrophobicity and slower degradation kinetics .

Toxicity and Health Effects

• 1,2-Dichloroethane: Classified as a carcinogen (Group B2) by the EPA, it causes hepatic, renal, and neurological toxicity via metabolic activation to reactive intermediates like chloroacetaldehyde .
• Structural analogs with similar log P values (e.g., hexachlorobutadiene) are linked to hepatotoxicity and carcinogenicity .
• Regulatory Status: 1,2-Dichloroethane is regulated under CERCLA (Reportable Quantity: 1,000 lbs) and OSHA (Permissible Exposure Limit: 1 ppm) . No specific guidelines exist for 1,2-dichlorotetradecane, highlighting a critical data gap.